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Compound of Interest

Compound Name: Citronellyl formate

CAS No.: 93919-93-8

Cat. No.: B7798338

Get Quote

Executive Summary
This application note details the protocols for evaluating the behavioral modulation of Aedes

aegypti (Yellow Fever Mosquito) induced by Citronellyl formate (3,7-dimethyloct-6-en-1-yl

formate). While DEET remains the gold standard, its plasticizing properties and potential

neurotoxicity drive the search for botanical esters. Citronellyl formate, a monoterpene ester

found in Pelargonium graveolens (Geranium) and Cymbopogon (Citronella) oils, presents a

unique structure-activity profile. Unlike its parent alcohol (citronellol), the formate ester exhibits

altered lipophilicity and vapor pressure, potentially influencing spatial repellency duration and

olfactory receptor (OR) binding affinity. This guide provides standardized workflows for Y-Tube

Olfactometry and Excito-Repellency assays to quantify these responses.

Chemical Profile & Mechanistic Basis
Chemical Properties[1][2][3][4][5]

IUPAC Name: 3,7-dimethyloct-6-en-1-yl formate
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CAS Number: 105-85-1

Molecular Formula:

Relevance: As a formate ester, this compound is less polar than citronellol. Structure-Activity

Relationship (SAR) studies on monoterpenes suggest that acetylation and esterification can

significantly alter interaction with the hydrophobic pockets of mosquito Odorant Binding

Proteins (OBPs) and volatility profiles (vapor pressure), which dictates the "reach" of spatial

repellency.

Mode of Action: Olfactory Signal Transduction
Citronellyl formate acts primarily as a spatial repellent and contact irritant. The mechanism

involves the disruption of host-seeking behavior mediated by the antennae and maxillary palps.

Reception: Volatile molecules enter antennal sensilla and bind to OBPs.

Transduction: The OBP-ligand complex activates Odorant Receptors (ORs) coupled with the

co-receptor Orco.

Jamming/Activation: The compound likely acts as a non-competitive antagonist or an

aberrant agonist, confusing the integration of host cues (CO₂, lactic acid, ammonia) in the

Antennal Lobe.
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Figure 1: Olfactory signal transduction pathway for monoterpene repellency in Aedes aegypti.

Experimental Protocols
Protocol A: Y-Tube Olfactometer (Spatial Repellency)
Objective: To determine the orientation behavior (attraction vs. avoidance) of female A. aegypti

towards Citronellyl formate without physical contact.
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Materials:

Glass Y-tube (Stem: 20cm, Arms: 15cm, ID: 4cm).

Activated charcoal-filtered air supply.

Flowmeters (0-5 L/min).

Test subjects: 5–7 day old, non-blood-fed, sucrose-starved (12h) female A. aegypti.

Solvent: Acetone or Ethanol (High Purity).

Workflow:

Preparation:

Prepare a 10% (w/v) stock solution of Citronellyl formate in acetone.

Apply 10 µL of solution to a filter paper strip (

cm). Allow solvent evaporation (2 mins).

Apply 10 µL of pure acetone to a control strip.

System Setup:

Place treated paper in the "Treatment" arm odor chamber.

Place control paper in the "Control" arm odor chamber.

Establish airflow at 25 cm/s (approx. 1.5 L/min) through both arms. Laminar flow is critical

to prevent turbulence mixing at the junction.

Acclimatization:

Introduce a single mosquito into the stem release chamber.

Allow 60 seconds for acclimatization.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#technical-application-note-behavioral-response-of-aedes-aegypti-to-citronellyl-formate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay:

Open the release gate.

Observe for 3 minutes.

Decision Criteria: A choice is recorded if the mosquito crosses 50% of an arm's length and

stays for >15 seconds.

No Choice: If the mosquito remains in the stem for 3 minutes.

Replication:

Test n=50 mosquitoes per concentration.

Rotate arms (Treatment/Control) every 5 specimens to negate phototactic or positional

bias.

Clean tube with ethanol and bake at 100°C between trials.

Filtered Air Source

Airflow Splitter
(1.5 L/min per arm)

Odor Chamber
(Citronellyl Formate)

Odor Chamber
(Solvent Control)

Y-Tube Junction
(Decision Point)

Stimulus Plume Clean Air

Release Chamber
(Mosquito Entry)

Upwind Flight

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body-img#technical-application-note-behavioral-response-of-aedes-aegypti-to-citronellyl-formate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Y-Tube Olfactometer airflow and decision schematic.

Data Calculation: Calculate the Percent Repellency (PR):

Where

= number in control arm,

= number in treated arm.[1][2][3]

Protocol B: Excito-Repellency (ER) Test System
Objective: To differentiate between contact irritancy (flight after touching surface) and non-

contact repellency (flight before touching). This follows WHO guidelines for behavioral

resistance.

Materials:

WHO standard exposure chambers (cones) or Excito-Repellency test boxes.

Filter papers (Whatman No. 1),

cm.

Citronellyl formate concentrations: 0.003, 0.03, 0.3, and 3.0 mg/cm².

Workflow:

Paper Impregnation:

Mix Citronellyl formate with silicone oil (carrier) and acetone (volatile solvent).

Apply evenly to filter paper. Allow acetone to evaporate overnight.

Chamber Assembly:

Contact Chamber: Treated paper is accessible to the mosquito.

Non-Contact Chamber: Treated paper is separated by a wire mesh screen (preventing

physical contact but allowing vapor passage).
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Exposure:

Introduce 15 female mosquitoes per chamber.

Allow 3 minutes acclimatization in a holding tube.

Transfer to exposure chamber.

Observation:

Record the number of "escapes" (mosquitoes flying into the receiving cage away from the

treated surface) at 1-minute intervals for 30 minutes.

Controls:

Run parallel chambers with silicone oil-only papers.

Data Presentation: Summarize survival/escape data using a Life Table approach.

Time (min) Control Escape (%) Contact Escape (%)
Non-Contact
Escape (%)

5 2.0 15.0 5.0

15 5.0 45.0 20.0

30 8.0 85.0 40.0

Table 1: Example Data Layout for ER Assay.

Critical Analysis & Troubleshooting
Volatility Management
Citronellyl formate is a volatile ester. Unlike DEET, its half-life on filter paper is short.

Correction: For time-course experiments (>1 hour), use a fixative (e.g., 5% vanillin) or

encapsulate the ester in cyclodextrins to stabilize the release rate.
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Circadian Control
Aedes aegypti are diurnal feeders with peak activity in the early morning and late afternoon.

Requirement: All behavioral assays must be conducted between 08:00–11:00 or 15:00–

18:00 under controlled humidity (70% ± 10%) and temperature (27°C ± 2°C).

Solvent Interference
Avoid using highly volatile, odorous solvents like ether. Acetone is preferred but must be fully

evaporated (verified by weight) before testing, as acetone itself can trigger mild attractant

responses at trace levels or repellency at high levels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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